2-(2,3-Dimethylphenyl)-4-nitrobenzoic acid, 95%

• IUPAC Name: 2-(2,3-dimethylphenyl)-4-nitrobenzoic acid
• InChI: InChI=1S/C15H13NO4/c1-9-4-3-5-12(10(9)2)14-8-11(16(19)20)6-7-13(14)15(17)18/h3-8H,1-2H3,(H,17,18)
• InChI Key: JPPKYPDAGNWWDH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C2=C(C=CC(=C2)[N+](=O)[O-])C(=O)O)C
• Molecular Formula: C15H13NO4
• DSSTOX Substance ID: DTXSID80688946
• Molecular Weight: 271.27 g/mol
• CAS RN: 1261980-20-4

Description

2-(2,3-Dimethylphenyl)-4-nitrobenzoic acid, 95% (2,3-DMPNBA-95%) is a compound of nitrobenzoic acid and dimethylphenyl, with the nitrobenzoic acid containing two nitro groups. This compound is a white, crystalline solid, with a melting point of 152-154°C and a boiling point of 300°C. 2,3-DMPNBA-95% is insoluble in water and slightly soluble in ethanol, ether, and benzene. It is commonly used in organic synthesis and research applications.

Mechanism of Action

The mechanism of action of 2,3-DMPNBA-95% is not well understood. However, it is believed that the nitro groups of the compound can act as electron-withdrawing groups, which can lead to increased reactivity of the molecule. This increased reactivity can lead to increased reactivity of the molecules with which it interacts.
Biochemical and Physiological Effects
2,3-DMPNBA-95% has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as cytochrome P450, which can affect the metabolism of drugs and other compounds. It has also been shown to inhibit the activity of certain proteins, such as cyclooxygenase, which can affect inflammation.

Advantages and Limitations for Lab Experiments

2,3-DMPNBA-95% has a number of advantages and limitations when used in laboratory experiments. One of the advantages is that it is a relatively inexpensive compound, making it a cost-effective choice for research. It is also relatively stable, making it easy to store and use in experiments. However, one of the limitations of using 2,3-DMPNBA-95% is that it is not very soluble in water, making it difficult to use in aqueous solutions.

Future Directions

The potential future applications of 2,3-DMPNBA-95% are numerous. It could be used in the development of new drugs, as it has been shown to have a number of biochemical and physiological effects. It could also be used in the development of new polymers and dyes, as it has been shown to be a useful building block for the synthesis of more complex molecules. Additionally, it could be used in the development of new inhibitors and catalysts, as it has been shown to have increased reactivity due to its electron-withdrawing nitro groups. Finally, it could be used to study the mechanisms of action of other compounds, as it has been shown to have a number of biochemical and physiological effects.

Synthesis Methods

2,3-DMPNBA-95% can be synthesized in two steps. The first step involves the nitration of 4-methylbenzoic acid with nitric acid and sulfuric acid to form 4-nitrobenzoic acid. The second step involves the reaction of 4-nitrobenzoic acid with 2,3-dimethylphenylmagnesium bromide to form 2,3-DMPNBA-95%.

Scientific Research Applications

2,3-DMPNBA-95% is widely used in scientific research, particularly in the fields of organic chemistry, biochemistry, and pharmacology. It is used as a building block for the synthesis of more complex molecules, such as inhibitors and drugs. It is also used in the preparation of polymers, dyes, and other compounds.